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Compound of Interest

Compound Name: Boc-L-phenylalanine methyl ester

Cat. No.: B558237

Essential Safety and Handling Guide for Boc-L-
phenylalanine Methyl Ester

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount to both personal safety and the integrity of experimental outcomes. This
guide provides essential, immediate safety and logistical information for handling Boc-L-
phenylalanine methyl ester, a common reagent in peptide synthesis.

Chemical Identifier and Properties:
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Chemical Name

N-(tert-Butoxycarbonyl)-L-phenylalanine methyl
ester

Boc-L-phenylalanine methyl ester, Boc-Phe-

Synonyms OMe
CAS Number 51987-73-6
Molecular Formula C15H21NOa4
Molecular Weight 279.33 g/mol
Appearance White to off-white powder or solid[1][2]
Melting Point 36-40 °C
Store in a dry, cool, and well-ventilated place.
Storage Keep containers tightly closed. Recommended

storage temperature is 2-8°C.[3]

Hazard Identification and Personal Protective Equipment (PPE):

Boc-L-phenylalanine methyl ester is classified as a hazardous chemical. Adherence to the

following PPE guidelines is mandatory to minimize exposure risk.
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Hazard GHS Classification Recommended PPE

Chemical safety goggles or
o Category 2: Causes serious eyeglasses as described by
Eye Irritation L
eye irritation[4][5] OSHA's eye and face

protection regulations.[1][4]

Chemical-resistant gloves
Category 2: Causes skin (e.g., nitrile) and a standard

Skin Irritation S
irritation[4][5] laboratory coat must be worn.

[1](6]

Handle in a well-ventilated

area or a chemical fume hood.
) o Category 3: May cause o
Respiratory Irritation ) o [6] If dust formation is likely, a
respiratory irritation[4][5] ] ]
NIOSH-approved respirator is

necessary.[6][7]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach is crucial for the safe handling of Boc-L-phenylalanine methyl ester.

o Preparation: Before handling, ensure that a designated work area, preferably within a
chemical fume hood, is clean and uncluttered.[8] An eyewash station and safety shower
should be in close proximity.[4]

» Donning PPE: Put on all required personal protective equipment in the following order:
laboratory coat, safety goggles, and then gloves.

» Weighing and Transfer:
o Use a clean spatula and weigh boat to measure the desired amount of the compound.

o To minimize dust dispersal, conduct weighing within a ventilated enclosure or fume hood.

[6]

o Keep the container tightly closed when not in use.[4][9]
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e Post-Handling:

o

Wash hands and any exposed skin thoroughly after handling.[4]

[¢]

Clean the work area and any equipment used.

[¢]

Properly doff and dispose of contaminated PPE.

Disposal Plan

Proper disposal of Boc-L-phenylalanine methyl ester and its contaminated waste is critical to
prevent environmental contamination and ensure regulatory compliance.

o Waste Segregation: All materials contaminated with Boc-L-phenylalanine methyl ester,
including empty containers, used PPE, and absorbent materials from spills, must be
collected in a dedicated, clearly labeled, and sealed container.

o Disposal Method: Dispose of the chemical waste through a licensed and approved waste
disposal company.[4][7] Do not allow the substance to be released into the environment.[4]
Under no circumstances should this chemical be poured down the drain.[7]

o Spill Management: In case of a spill, avoid dust formation.[4][9] Sweep up the solid material
and place it into a suitable container for disposal.[4][9]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of Boc-L-phenylalanine Methyl Ester

Preparation
- Designate work area (fume hood)
- Verify safety equipment (eyewash, shower)

Proceed when ready

Don PPE
- Lab coat
- Safety goggles
- Nitrile gloves

Ready for handling

Handling
- Weighing in ventilated area
- Keep container closed

After handling

Post-Handling
- Wash hands
- Clean work area

For all waste

Disposal
- Segregate contaminated waste
- Use licensed disposal service

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of Boc-L-phenylalanine
methyl ester, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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